Cas no 685851-21-2 ((2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide
• CAS No: 685851-21-2
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 5555473
• Update Time: 2025-06-22

(2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[4-(dimethylamino)phenyl]-3-(2-methoxyphenyl)prop-2-enamide
• (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide

• Inchi： 1S/C18H20N2O2/c1-20(2)16-11-9-15(10-12-16)19-18(21)13-8-14-6-4-5-7-17(14)22-3/h4-13H,1-3H3,(H,19,21)/b13-8+
• InChI Key： VUXTYHMKTKLKBI-MDWZMJQESA-N
• SMILES： C(NC1=CC=C(N(C)C)C=C1)(=O)/C=C/C1=CC=CC=C1OC

Additional information on (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide

Introduction to (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide (CAS No. 685851-21-2)

(2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide, with the CAS number 685851-21-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a conjugated double bond system and functional groups such as an amide and a methoxyphenyl moiety. These structural features contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide consists of a propenamide backbone with a 4-(dimethylamino)phenyl substituent and a 2-methoxyphenyl substituent. The presence of these functional groups imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The conjugated double bond system in the propenamide moiety can enhance the compound's ability to participate in π-π stacking interactions, which are crucial for binding to certain protein targets.

Recent studies have explored the pharmacological properties of (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Research has demonstrated that (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide can protect neuronal cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

In addition to its anti-inflammatory and neuroprotective properties, (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

The safety profile of (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide has been evaluated in several preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, more extensive safety studies are needed to fully understand its long-term effects and potential side effects.

The synthesis of (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide has been optimized using various synthetic routes. One common approach involves the condensation of 4-dimethylaminobenzaldehyde with 3-methoxycinnamoyl chloride followed by an amide formation reaction. This method provides high yields and good purity, making it suitable for large-scale production.

In conclusion, (2E)-N-4-(dimethylamino)phenyl-3-(2-methoxyphenyl)prop-2-enamide (CAS No. 685851-21-2) is a versatile compound with promising therapeutic potential. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.